Development of a Brønsted acid Al–MIL-53 metal–organic framework catalyst and its application in [4 + 2] cycloadditions†
RSC Advances Pub Date: 2017-07-11 DOI: 10.1039/C7RA06201J
Abstract
Two Al–MIL-53 derived metal–organic frameworks (MOFs) were developed to serve as efficient heterogeneous Brønsted acid catalysts. Sulfonic acid functional groups were successfully incorporated into the framework by post-synthetic modification (PSM) using commercially available reagents. The synthesized Al–MIL-53–RSO3H and Al–MIL-53–ArSO3H Brønsted acid–MOF catalysts were fully characterized by SEM, powder XRD, FTIR, TGA and N2 adsorption/desorption isotherms. An efficient [4 + 2] cycloaddition of 2-vinyl-substituted phenols was evaluated using the newly synthesized Al–MIL-53–RSO3H and Al–MIL-53–ArSO3H catalysts. The Al–MIL-53–RSO3H and Al–MIL-53–ArSO3H catalysts were found to be compatible with a variety of substituted substrates; finally, they can be recycled five times without compromising the yield or selectivity of the reaction.
![Graphical abstract: Development of a Brønsted acid Al–MIL-53 metal–organic framework catalyst and its application in [4 + 2] cycloadditions](http://scimg.chem960.com/usr/1/C7RA06201J.jpg)
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